3-[(2-Methoxy-5-methylphenyl)methylamino]-2,2-dimethylpropanoic acid

• IUPAC Name: 3-[(2-methoxy-5-methylphenyl)methylamino]-2,2-dimethylpropanoic acid
• InChI: InChI=1S/C14H21NO3/c1-10-5-6-12(18-4)11(7-10)8-15-9-14(2,3)13(16)17/h5-7,15H,8-9H2,1-4H3,(H,16,17)
• InChI Key: RCRMJWCNZIKRJA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)CNCC(C)(C)C(=O)O
• Molecular Formula: C14H21NO3
• Molecular Weight: 251.32 g/mol

Description

3-[(2-Methoxy-5-methylphenyl)methylamino]-2,2-dimethylpropanoic acid, also known as MMDA, is a synthetic compound that belongs to the amphetamine class of drugs. It is a potent stimulant and has been studied extensively for its potential use in scientific research. MMDA has a unique chemical structure that makes it different from other amphetamines, and it has been found to have a range of interesting effects on the human body.

Mechanism of Action

3-[(2-Methoxy-5-methylphenyl)methylamino]-2,2-dimethylpropanoic acid acts on the central nervous system by increasing the release of dopamine, norepinephrine, and serotonin. It also inhibits the reuptake of these neurotransmitters, leading to an increase in their concentration in the brain. This results in a range of effects, including increased energy, euphoria, and heightened sensory perception.
Biochemical and Physiological Effects:
3-[(2-Methoxy-5-methylphenyl)methylamino]-2,2-dimethylpropanoic acid has a range of biochemical and physiological effects on the human body. It has been found to increase heart rate, blood pressure, and body temperature, as well as cause pupil dilation and dry mouth. Additionally, 3-[(2-Methoxy-5-methylphenyl)methylamino]-2,2-dimethylpropanoic acid has been found to increase the release of certain hormones, including cortisol and prolactin.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[(2-Methoxy-5-methylphenyl)methylamino]-2,2-dimethylpropanoic acid in lab experiments is its unique chemical structure, which allows for the study of specific effects on the brain and body. Additionally, 3-[(2-Methoxy-5-methylphenyl)methylamino]-2,2-dimethylpropanoic acid has been found to have a range of interesting effects on the human body, making it a valuable tool for researchers studying the brain and its functions. However, the use of 3-[(2-Methoxy-5-methylphenyl)methylamino]-2,2-dimethylpropanoic acid in lab experiments is limited by its potential for abuse and the difficulty of obtaining it for research purposes.

Future Directions

There are several future directions for research on 3-[(2-Methoxy-5-methylphenyl)methylamino]-2,2-dimethylpropanoic acid. One area of interest is its potential use in the treatment of addiction, particularly for those addicted to opioids or cocaine. Additionally, 3-[(2-Methoxy-5-methylphenyl)methylamino]-2,2-dimethylpropanoic acid may have potential as a treatment for depression and anxiety, although more research is needed in this area. Finally, further research is needed to fully understand the long-term effects of 3-[(2-Methoxy-5-methylphenyl)methylamino]-2,2-dimethylpropanoic acid on the brain and body, particularly with regards to its potential for neurotoxicity.

Synthesis Methods

3-[(2-Methoxy-5-methylphenyl)methylamino]-2,2-dimethylpropanoic acid is synthesized by reacting 3,4-methylenedioxyphenyl-2-propanone with methylamine and isobutylamine. The resulting product is then purified using chromatography techniques to obtain the final product.

Scientific Research Applications

3-[(2-Methoxy-5-methylphenyl)methylamino]-2,2-dimethylpropanoic acid has been used extensively in scientific research due to its unique chemical structure and potent effects on the human body. It has been studied for its potential use in the treatment of various neurological and psychiatric disorders, including depression, anxiety, and addiction. Additionally, 3-[(2-Methoxy-5-methylphenyl)methylamino]-2,2-dimethylpropanoic acid has been used in studies of the brain's reward system and its role in addictive behavior.